![molecular formula C10H16O2 B1199432 (4R,7R)-4-isopropenyl-7-methyloxepan-2-one](/img/structure/B1199432.png)
(4R,7R)-4-isopropenyl-7-methyloxepan-2-one
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Overview
Description
(4R,7R)-4-isopropenyl-7-methyloxepan-2-one is the (4R,7R)-stereoisomer of 4-isopropenyl-7-methyloxepan-2-one.
Scientific Research Applications
Oxidation and Synthesis
- Oxidation of Bicyclic Monoterpene Ketones : A study explored the synthesis of seven-membered lactones, including derivatives of (4R,7R)-4-isopropenyl-7-methyloxepan-2-one, through the Baeyer-Villiger reaction using Caro’s acid. This process involved oxidative and skeletal transformations of bicyclic monoterpene ketones (Ishmuratov et al., 2012).
- Efficient Synthesis : Another research focused on the efficient synthesis of (1R,4S,6R)-4-isopropenyl-1,3,3-trimethyl-7-oxabicyclo[4.1.0]heptan-2-one, involving thermodynamic methylation of carvone followed by epoxidation and reduction processes (Selezneva et al., 2011).
Monoterpene Epsilon-Lactone Hydrolase
- Enzymatic Ring Opening : Research by Vlugt-Bergmans and Werf (2001) detailed a monoterpene epsilon-lactone hydrolase (MLH) enzyme from Rhodococcus erythropolis DCL14 that catalyzes the ring opening of lactones derived from monoterpenes including (4R)-dihydrocarvone and 7-isopropyl-4-methyl-2-oxo-oxepanone. The enzyme was not stereoselective and worked on both enantiomers of various methyl-2-oxo-oxepanones (Vlugt-Bergmans & Werf, 2001).
Polymerization Studies
- Polymerization of Cyclic Carbonates : Takeuchi et al. (1999) investigated the living ring-opening polymerization of cyclic carbonates, including 1,3-dioxepan-2-one, using titanium bisphenolate complexes. This process was crucial for creating polycarbonates with controlled molecular weights for potential biomedical applications (Takeuchi, Aida, & Endo, 1999).
Ring Expansion and Contraction
- Isopropenyldihydrofuran Derivatives : A study by Yamaguchi et al. (1997) observed ring expansion and contraction in isopropenyldihydrofuran derivatives, including compounds related to this compound. This research contributed to understanding the thermodynamics of these processes (Yamaguchi et al., 1997).
Properties
Molecular Formula |
C10H16O2 |
---|---|
Molecular Weight |
168.23 g/mol |
IUPAC Name |
(4R,7R)-7-methyl-4-prop-1-en-2-yloxepan-2-one |
InChI |
InChI=1S/C10H16O2/c1-7(2)9-5-4-8(3)12-10(11)6-9/h8-9H,1,4-6H2,2-3H3/t8-,9-/m1/s1 |
InChI Key |
DNWZWUWUDAGNJB-RKDXNWHRSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@H](CC(=O)O1)C(=C)C |
SMILES |
CC1CCC(CC(=O)O1)C(=C)C |
Canonical SMILES |
CC1CCC(CC(=O)O1)C(=C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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